Cas no 197857-06-0 (2-Butanol, 3-methyl-1-nitro-, (2S)-)

2-Butanol, 3-methyl-1-nitro-, (2S)- structure
197857-06-0 structure
Product name:2-Butanol, 3-methyl-1-nitro-, (2S)-
CAS No:197857-06-0
MF:C5H11NO3
MW:133.14574
CID:1389860
PubChem ID:12032776

2-Butanol, 3-methyl-1-nitro-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol, 3-methyl-1-nitro-, (2S)-
    • DTXSID90476210
    • 197857-06-0
    • (S)-3-Methyl-1-nitrobutan-2-ol
    • Inchi: InChI=1S/C5H11NO3/c1-4(2)5(7)3-6(8)9/h4-5,7H,3H2,1-2H3/t5-/m1/s1
    • InChI Key: KJTQHXTUICAYHG-RXMQYKEDSA-N
    • SMILES: CC(C)C(C[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 133.07393
  • Monoisotopic Mass: 133.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 96.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 63.37

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